Cas no 932373-71-2 (Benzeneacetic acid, 2,3-difluoro-4-nitro-)

Benzeneacetic acid, 2,3-difluoro-4-nitro- Properties

Names and Identifiers

• Benzeneacetic acid, 2,3-difluoro-4-nitro-

• InChIKey： JDQKXSGSNQPPJG-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2NO4/c9-7-4(3-6(12)13)1-2-5(8(7)10)11(14)15/h1-2H,3H2,(H,12,13)
• SMILES： C1(CC(O)=O)=CC=C([N+]([O-])=O)C(F)=C1F

Computed Properties

• Exact Mass: 217.019
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.019
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 385.8±37.0 °C(Predicted)
• pka: 3.38±0.10(Predicted)
• Density: 1.583±0.06 g/cm3(Predicted)